Ethyl 3-acetyl-5-methyl-1,2-oxazole-4-carboxylate

• IUPAC Name: ethyl 3-acetyl-5-methyl-1,2-oxazole-4-carboxylate
• InChI: InChI=1S/C9H11NO4/c1-4-13-9(12)7-6(3)14-10-8(7)5(2)11/h4H2,1-3H3
• InChI Key: VIUPXZSYNBYTAS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(ON=C1C(=O)C)C
• Molecular Formula: C9H11NO4
• Molecular Weight: 197.19 g/mol

Description

Ethyl 3-acetyl-5-methyl-1,2-oxazole-4-carboxylate is a chemical compound with the linear formula C9H11NO4. It is a useful intermediate in the preparation of cyclotetra-methyleneisoxazole. It can be used as a biochemical reagent that can be used as a biological material or organic compound for life science related research.

Synthesis Analysis

The synthesis of 1,3-oxazoles, such as this compound, involves several methods. One method involves the direct arylation of oxazoles with high regioselectivity at both C-5 and C-2, developed for a wide range of aryl and heteroaryl bromides, chlorides, iodides, and triflates. Another method involves a one-pot van Leusen oxazole synthesis using tosylmethyl isocyanide (TosMIC), aliphatic halides, and various aldehydes in ionic liquids.

Molecular Structure Analysis

The molecular formula of this compound is C9H11NO4. The average mass is 197.188 Da and the monoisotopic mass is 197.068802 Da.

Chemical Reactions Analysis

The chemical reactions involving this compound are diverse. For instance, palladium-catalyzed C-5 arylation of oxazoles is preferred in polar solvents, whereas C-2 arylation is preferred in nonpolar solvents. Another reaction involves an I2/Cu(NO3)2•3H2O-assisted generation of α-iodo acetophenones, a Kornblum oxidation to phenylglyoxals, a condensation to imines, and a decarboxylation/annulation/oxidation reaction sequence.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Antimicrobial Activity : Ethyl 3-acetyl-5-methyl-1,2-oxazole-4-carboxylate derivatives have shown promising antimicrobial properties. .
• .

Heterocyclic Chemistry

• Synthetic Methods : Researchers study novel synthetic routes to prepare oxazole derivatives, including this compound. .

Natural Product Chemistry

• Alkaloid Synthesis : this compound serves as a building block for constructing indole-containing alkaloids. Indoles are essential heterocyclic systems found in natural products and drugs. .

Pharmacology and Bioactivity

• Cancer Research : Researchers explore the potential of oxazole derivatives in cancer therapy. .
• .

Materials Science

• .

Agrochemicals and Plant Growth Regulators

• Plant Hormones : Indole derivatives play a role in plant biology. For instance, indole-3-acetic acid (IAA) is a plant hormone produced from tryptophan degradation. .

Safety and Hazards

The safety data sheet for Ethyl oxazole-5-carboxylate, a related compound, suggests that personal protective equipment/face protection should be worn, adequate ventilation should be ensured, and contact with eyes, skin, or clothing should be avoided. Ingestion and inhalation should also be avoided, and dust formation should be prevented.

Future Directions

There is significant interest in the synthesis of heterocycle-incorporated azo dye derivatives as potential scaffolds in the pharmaceutical sector. The pharmaceutical or drug industries need a simplistic synthesis approach that can afford a wide range of azo dye derivatives. The incorporation of the heterocyclic moiety into the azo dye scaffold has improved the bioactive properties of the target derivatives. Thus, Ethyl 3-acetyl-5-methyl-1,2-oxazole-4-carboxylate, as a heterocyclic compound, may have potential applications in this area.